Cas no 647010-08-0 (Benzene, [[(1Z,3E)-4-ethoxy-2-(methylthio)-1,3-butadienyl]thio]-)

• Product name: Benzene, [[(1Z,3E)-4-ethoxy-2-(methylthio)-1,3-butadienyl]thio]-
• CAS No: 647010-08-0
• MF: C₁₃H₁₆OS₂
• MW: 252.395541191101
• CID: 418699
• PubChem ID: 71379100

Benzene, [[(1Z,3E)-4-ethoxy-2-(methylthio)-1,3-butadienyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(1Z,3E)-4-ethoxy-2-(methylthio)-1,3-butadienyl]thio]-
• (4-ethoxy-2-methylsulfanylbuta-1,3-dienyl)sulfanylbenzene
• 647010-08-0
• DTXSID30801688
• {[4-Ethoxy-2-(methylsulfanyl)buta-1,3-dien-1-yl]sulfanyl}benzene

• Inchi： InChI=1S/C13H16OS2/c1-3-14-10-9-13(15-2)11-16-12-7-5-4-6-8-12/h4-11H,3H2,1-2H3
• InChI Key： VAXUPBWLALVVEO-UHFFFAOYSA-N
• SMILES： CCOC=CC(=CSC1=CC=CC=C1)SC

Computed Properties

• Exact Mass: 252.06438
• Monoisotopic Mass: 252.06425748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 9.23